Cas no 13307-77-2 (Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-)

Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- structure
13307-77-2 structure
Product Name:Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
CAS No:13307-77-2
MF:C20H18OS
MW:306.421324253082
CID:223521
PubChem ID:298573
Update Time:2025-04-19

Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
    • 1,1-diphenyl-2-phenylsulfanylethanol
    • (1-Hydroxy-1,1-diphenyl-ethyl-2)-phenyl-sulfid
    • 1,1-diphenyl-2-(phenylsulfanyl)ethanol
    • 1,1-Diphenyl-2-(phenylthio)-aethanol
    • AC1L6TBH
    • NSC170766
    • Phenyl-< (2,2-diphenyl-2-hydroxy)-ethyl> -sulfid
    • 13307-77-2
    • DTXSID30305434
    • NSC-170766
    • Inchi: 1S/C20H18OS/c21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-22-19-14-8-3-9-15-19/h1-15,21H,16H2
    • InChI Key: XMRXBDQBIIJEBW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CC(C1C=CC=CC=1)(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 306.10794
  • Monoisotopic Mass: 306.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 4.71480
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